![molecular formula C10H13N3O3 B8385237 Methyl 2-methyl-2-[(pyrazin-2-ylcarbonyl)amino]propanoate](/img/structure/B8385237.png)
Methyl 2-methyl-2-[(pyrazin-2-ylcarbonyl)amino]propanoate
Cat. No. B8385237
M. Wt: 223.23 g/mol
InChI Key: HDEULZSCBMVNGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07838673B2
Procedure details
A solution of methyl 2-methyl-2-[(pyrazin-2-ylcarbonyl)amino]propanoate (0.36, 1.6 mmol) in MeOH/H2O (2:1) (6.0 mL) was treated with LiOH (0.08 g, 3.2 mmol) and stirred at 22° C. After 12 h, the reaction was diluted with 1-O and EtOAc and the layers were separated. The aqueous layer was acidified with 1 M HCl in water (28 mL) to an approximate pH˜2. The aqueous was extracted with EtOAc (3×). These three combined extracts were dried (Na2SO4), filtered and concentrated to obtain the title compound (0.286 g, 88%).
Quantity
1.6 mmol
Type
reactant
Reaction Step One
[Compound]
Name
1-O
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Yield
88%
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][C:2]([NH:8][C:9]([C:11]1[CH:16]=[N:15][CH:14]=[CH:13][N:12]=1)=[O:10])([CH3:7])[C:3]([O:5]C)=[O:4].[Li+].[OH-]>CO.O.CCOC(C)=O>[CH3:7][C:2]([NH:8][C:9]([C:11]1[CH:16]=[N:15][CH:14]=[CH:13][N:12]=1)=[O:10])([CH3:1])[C:3]([OH:5])=[O:4] |f:1.2,3.4|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
1.6 mmol
|
|
Type
|
reactant
|
|
Smiles
|
CC(C(=O)OC)(C)NC(=O)C1=NC=CN=C1
|
|
Name
|
|
|
Quantity
|
0.08 g
|
|
Type
|
reactant
|
|
Smiles
|
[Li+].[OH-]
|
|
Name
|
|
|
Quantity
|
6 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO.O
|
Step Two
[Compound]
|
Name
|
1-O
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CCOC(=O)C
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
22 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
stirred at 22° C
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the layers were separated
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The aqueous was extracted with EtOAc (3×)
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
These three combined extracts were dried (Na2SO4)
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated
|
Outcomes
Product
Details
Reaction Time |
12 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(C(=O)O)(C)NC(=O)C1=NC=CN=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.286 g | |
| YIELD: PERCENTYIELD | 88% | |
| YIELD: CALCULATEDPERCENTYIELD | 85.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
